Cas no 1228897-82-2 ([5-chloro-3-(trifluoromethyl)pyridin-2-yl]methanol)

[5-chloro-3-(trifluoromethyl)pyridin-2-yl]methanol is a specialized organic compound with unique properties. It offers high purity, stability, and excellent solubility, making it ideal for research and development in medicinal chemistry. The trifluoromethyl substituent enhances the compound's reactivity and selectivity in synthetic pathways.

[5-chloro-3-(trifluoromethyl)pyridin-2-yl]methanol structure

1228897-82-2 structure

Product Name:[5-chloro-3-(trifluoromethyl)pyridin-2-yl]methanol

CAS No:1228897-82-2

MF:C₇H₅ClF₃NO

MW:211.568911314011

MDL:MFCD16606955

CID:1080090

PubChem ID:72207180

Update Time:2025-10-16

[5-chloro-3-(trifluoromethyl)pyridin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

- (5-Chloro-3-(trifluoromethyl)pyridin-2-yl)methanol
- (5-chloro-3-(trifluoromethyl)pyridine-2-yl)methanol
- [5-chloro-3-(trifluoromethyl)pyridin-2-yl]methanol
- 5-Chloro-2-hydroxymethyl-3-(trifluoromethyl)pyridine
- 5-chloro-3-(trifluoromethyl)pyridine-2-methanol
- DB-084764
- MFCD16606955
- A890896
- AKOS022178105
- SB12662
- 1228897-82-2
- CS-0183146
- MDL： MFCD16606955
- Inchi： 1S/C7H5ClF3NO/c8-4-1-5(7(9,10)11)6(3-13)12-2-4/h1-2,13H,3H2
- InChI Key： UYKBDYAIPBFIRV-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(CO)C(C(F)(F)F)=C1

Computed Properties

Exact Mass: 211.0011760g/mol
Monoisotopic Mass: 211.0011760g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 33.1Å²

Experimental Properties

Density: 1.490±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 212.5±35.0 ºC (760 Torr),
Flash Point: 82.3±25.9 ºC,
Solubility: Slightly soluble (7.8 g/l) (25 º C),

[5-chloro-3-(trifluoromethyl)pyridin-2-yl]methanol Pricemore >>

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